Cas no 60329-10-4 (2,2,2-Triphenyl-2λ5-3-oxa-2-phosphabicyclo3.1.0hexane)

• Product Name: 2,2,2-Triphenyl-2λ5-3-oxa-2-phosphabicyclo3.1.0hexane
• CAS No: 60329-10-4
• MF: C₂₂H₂₁OP
• MW: 332.375306844711
• MDL: MFCD29037144
• CID: 859931
• PubChem ID: 322524
• Update Time: 2026-04-29

2,2,2-Triphenyl-2λ5-3-oxa-2-phosphabicyclo3.1.0hexane Chemical and Physical Properties

Names and Identifiers

• 2,2,2-triphenyl-3-oxa-2λ⁵-phosphabicyclo[3.1.0]hexane
• 2,2-Dihydro-2,2,2-triphenyl-3,4-methano-1,2-oxaphospholane
• 4,4,4-triphenyl-3-oxa-4
• AC1L86MU
• AGN-PC-0082BZ
• NSC280482
• 2,2,2-Triphenyl-2λ5-3-oxa-2-phosphabicyclo3.1.0hexane

• MDL： MFCD29037144

Computed Properties

• Exact Mass: 332.13313

Experimental Properties

• PSA: 9.23

Additional information on 2,2,2-Triphenyl-2λ5-3-oxa-2-phosphabicyclo3.1.0hexane

Comprehensive Overview of 2,2,2-Triphenyl-2λ5-3-oxa-2-phosphabicyclo[3.1.0]hexane (CAS No. 60329-10-4)

2,2,2-Triphenyl-2λ5-3-oxa-2-phosphabicyclo[3.1.0]hexane (CAS No. 60329-10-4) is a unique organophosphorus compound with a bicyclic structure, combining a phosphorous atom integrated into a strained ring system. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical intermediates, catalysis, and material science. Researchers are particularly interested in its stereoelectronic properties, which make it a promising candidate for designing novel ligands and functional materials.

The molecular structure of 2,2,2-Triphenyl-2λ5-3-oxa-2-phosphabicyclo[3.1.0]hexane features a phosphabicyclo[3.1.0]hexane core, where the phosphorus atom is bonded to three phenyl groups, creating a sterically crowded environment. This structural motif is crucial for its reactivity and stability, making it a subject of study in mechanistic organic chemistry. Recent advancements in computational chemistry have enabled deeper insights into its conformational dynamics and electronic distribution, addressing common queries like "How does the phosphorus center influence the reactivity of bicyclic systems?"

In the context of green chemistry, this compound has been explored as a sustainable alternative to traditional phosphorus-based reagents. Its ability to participate in atom-efficient reactions aligns with the growing demand for eco-friendly synthesis methods. Industry professionals frequently search for "phosphorus-containing bicyclic compounds in catalysis," highlighting the relevance of CAS No. 60329-10-4 in modern chemical innovation.

Another area of interest is its role in medicinal chemistry. The triphenylphosphine moiety, combined with the strained ring system, offers unique bioactive properties. Researchers are investigating its potential as a scaffold for drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Questions such as "Can bicyclic phosphorous compounds enhance drug delivery?" reflect the compound's interdisciplinary appeal.

From a materials science perspective, 2,2,2-Triphenyl-2λ5-3-oxa-2-phosphabicyclo[3.1.0]hexane has been studied for its optical and electronic properties. Its rigid structure and π-conjugation from phenyl groups make it a candidate for organic electronics, such as OLEDs and photovoltaic devices. Searches like "phosphorus-based materials for optoelectronics" underscore its versatility beyond traditional chemical applications.

In summary, CAS No. 60329-10-4 represents a fascinating intersection of structural complexity and functional diversity. Its applications span catalysis, drug development, and advanced materials, making it a compound of enduring scientific and industrial relevance. As research continues, its role in addressing sustainability challenges and technological advancements will likely expand further.